4-(Cyclopropylmethoxy)benzenesulfonamide

• IUPAC Name: 4-(cyclopropylmethoxy)benzenesulfonamide
• InChI: InChI=1S/C10H13NO3S/c11-15(12,13)10-5-3-9(4-6-10)14-7-8-1-2-8/h3-6,8H,1-2,7H2,(H2,11,12,13)
• InChI Key: PYJSPSKJZYEXIC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C10H13NO3S
• Molecular Weight: 227.28 g/mol

Description

4-(Cyclopropylmethoxy)benzenesulfonamide is a synthetic organic compound featuring a benzenesulfonamide core substituted at the para position with a cyclopropylmethoxy group (–OCH₂C₃H₅). The sulfonamide moiety (–SO₂NH₂) is a hallmark of bioactive molecules, often implicated in enzyme inhibition (e.g., carbonic anhydrase, cyclooxygenase) due to its ability to coordinate metal ions or participate in hydrogen bonding . The cyclopropylmethoxy substituent introduces steric bulk and lipophilicity, which may enhance membrane permeability and metabolic stability compared to simpler alkoxy groups (e.g., methoxy) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyclopropylmethoxy)benzenesulfonamide typically involves the reaction of 4-hydroxybenzenesulfonamide with cyclopropylmethyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for 4-(Cyclopropylmethoxy)benzenesulfonamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the final product in high purity .

Chemical Reactions Analysis

Types of Reactions

4-(Cyclopropylmethoxy)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to amines or other reduced forms.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonamide group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines, thiols, and halides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction can produce amines. Substitution reactions can result in a variety of substituted benzenesulfonamides .

Scientific Research Applications

Medicinal Chemistry

Antitumor Activity
Research indicates that derivatives of benzenesulfonamides, including 4-(cyclopropylmethoxy)benzenesulfonamide, exhibit significant antitumor properties. These compounds have been investigated for their ability to inhibit the MEK (Mitogen-Activated Protein Kinase/Extracellular Signal-Regulated Kinase) pathway, which is crucial in many cancers. MEK inhibitors are being explored as therapeutic agents for various malignancies, including colorectal, breast, and lung cancers .

Mechanism of Action
The mechanism by which these compounds exert their effects often involves the inhibition of specific kinases that play a role in cell proliferation and survival. For instance, studies have shown that 4-(cyclopropylmethoxy)benzenesulfonamide can disrupt the signaling pathways associated with cancer progression . This inhibition leads to reduced tumor growth and increased apoptosis in cancer cells.

Antiviral Properties

Recent studies have identified benzenesulfonamide derivatives as potential antiviral agents. Specifically, 4-(cyclopropylmethoxy)benzenesulfonamide has been evaluated for its activity against various viral infections, including those caused by HIV and other retroviruses. The compound's structural modifications have been shown to enhance its antiviral potency significantly .

Compound	EC50 (μM)	CC50 (μM)	SI
4-(Cyclopropylmethoxy)benzenesulfonamide	0.21	0.031	851.48
PF-74	0.87	3.69	39.34

• EC50 : Concentration required to achieve 50% inhibition of viral replication.
• CC50 : Concentration required to reduce cell viability by 50%.
• SI : Selectivity Index (CC50/EC50), indicating the compound's safety margin.

Biological Research

Enzyme Inhibition Studies
The compound has also been studied for its inhibitory effects on carbonic anhydrases (CAs), which are vital enzymes involved in various physiological processes including respiration and acid-base balance. The binding affinity of 4-(cyclopropylmethoxy)benzenesulfonamide to different CA isoforms has been assessed, showing promising results for potential therapeutic applications in conditions like glaucoma and epilepsy .

Material Science

In addition to its biological applications, 4-(cyclopropylmethoxy)benzenesulfonamide is being explored in material science for its potential use as a building block in organic synthesis. Its unique structure allows it to participate in various chemical reactions, making it a valuable intermediate for developing new materials with specific properties .

Case Studies

• Treatment of Proliferative Diseases
  A patent outlines methods for using benzenesulfonamide derivatives in treating proliferative diseases such as cancer and autoimmune disorders. The compound has shown efficacy in preclinical models, suggesting its potential utility in clinical settings .
• Antiviral Research
  Studies have demonstrated that modifications to the benzenesulfonamide structure can lead to enhanced antiviral activity against HIV-1 and HIV-2, making it a candidate for further development as an antiviral therapy .

Mechanism of Action

The mechanism of action of 4-(Cyclopropylmethoxy)benzenesulfonamide involves its interaction with specific molecular targets. For example, it may inhibit enzymes such as carbonic anhydrase, which plays a role in various physiological processes. The compound’s effects are mediated through its binding to the active site of the enzyme, leading to inhibition of its activity and subsequent biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share the benzenesulfonamide scaffold but differ in substituents, leading to variations in physicochemical properties and synthetic routes:

4-Methoxy-N-(3-propylcyclopent-2-en-1-ylidene)benzenesulfonamide (1g)

• Structure : Contains a methoxy (–OCH₃) group at the 4-position and a cyclopentenylideneamine substituent on the sulfonamide nitrogen.
• The nitrogen-bound cyclopentenylidene group introduces conformational rigidity, which may restrict rotational freedom compared to the unmodified sulfonamide in the target compound .
• Synthesis : Likely involves sulfonylation of a preformed cyclopentenylideneamine, contrasting with the nucleophilic substitution used for cyclopropylmethoxy introduction in .

4-[5-(4-Chlorophenyl)-3-methyl-1H-pyrazol-1-yl]benzenesulfonamide

• Structure : Features a pyrazole ring substituted with a 4-chlorophenyl and methyl group at the 4-position.
• Key Differences :
  • The pyrazole ring adds aromaticity and hydrogen-bonding capacity, which could enhance target engagement in biological systems.
  • The 4-chlorophenyl group increases hydrophobicity and may improve binding to hydrophobic enzyme pockets compared to cyclopropylmethoxy .
• Synthesis : Likely employs a coupling reaction between a pyrazole precursor and benzenesulfonamide, diverging from the etherification steps in cyclopropylmethoxy synthesis .

4-Methyl-N-[4-(4-pentylcyclohexyl)phenyl]benzenesulfonamide

• Structure : Bears a methyl group on the benzene ring and a bulky 4-pentylcyclohexylphenyl group on the sulfonamide nitrogen.
• The methyl group is electron-donating, whereas cyclopropylmethoxy has mixed electronic effects (electron-donating via oxygen but slightly withdrawing due to cyclopropane ring strain) .
• Synthesis : Likely involves multi-step alkylation and sulfonylation, contrasting with the direct etherification methods in .

4-(Difluoromethoxy)benzenesulfonamide

• Structure : Substituted with a difluoromethoxy (–OCF₂H) group at the 4-position.
• Key Differences :
  • The difluoromethoxy group is strongly electron-withdrawing due to fluorine’s electronegativity, which could enhance acidity of the sulfonamide proton (pKa modulation).
  • Fluorine atoms improve metabolic stability and bioavailability compared to cyclopropylmethoxy, a common strategy in drug design .
• Synthesis : Likely parallels the target compound’s synthesis but uses difluoromethyl reagents instead of cyclopropylmethyl precursors .

Data Table: Structural and Physicochemical Comparison

Compound Name	Substituent (R)	Molecular Formula	Molar Mass (g/mol)	Key Properties
4-(Cyclopropylmethoxy)benzenesulfonamide	–OCH₂C₃H₅	C₁₀H₁₂NO₃S	241.28	Moderate lipophilicity, steric bulk
4-Methoxy-N-(3-propylcyclopentenyl)benzenesulfonamide	–OCH₃ + cyclopentenylidene	C₁₅H₂₀N₂O₃S	308.39	Rigid conformation, enhanced H-bonding
4-[5-(4-Chlorophenyl)-3-methyl-pyrazolyl]benzenesulfonamide	Pyrazole-chlorophenyl	C₁₆H₁₃ClN₃O₂S	378.81	High hydrophobicity, aromatic interactions
4-Methyl-N-[4-(4-pentylcyclohexyl)phenyl]benzenesulfonamide	–CH₃ + pentylcyclohexyl	C₂₄H₃₃NO₂S	399.59	Extreme steric bulk, low aqueous solubility
4-(Difluoromethoxy)benzenesulfonamide	–OCF₂H	C₇H₇F₂NO₃S	247.20	High metabolic stability, electron-withdrawing

Biological Activity

4-(Cyclopropylmethoxy)benzenesulfonamide is a sulfonamide derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores its biological properties, mechanisms of action, and relevant case studies, supported by data tables summarizing key findings.

Chemical Structure and Properties

The compound features a cyclopropyl group attached to a benzenesulfonamide moiety. This unique structure is believed to contribute to its biological activity, particularly through interactions with various molecular targets in biological systems.

Antimicrobial Activity

Research indicates that 4-(cyclopropylmethoxy)benzenesulfonamide exhibits significant antimicrobial properties. A study evaluating various benzenesulfonamide derivatives reported that certain compounds showed potent activity against a range of bacterial strains.

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
4a	E. coli	6.67 mg/mL
4c	S. aureus	6.63 mg/mL
4e	C. albicans	6.63 mg/mL
4f	B. subtilis	6.63 mg/mL

The compound's effectiveness against E. coli and S. aureus suggests its potential use as an antimicrobial agent in clinical settings .

Anticancer Properties

The compound has also been investigated for its anticancer effects, particularly as a MEK inhibitor in various cancer types including colorectal and breast cancer. Studies have shown that it can inhibit cell proliferation and induce apoptosis in cancer cells.

• Mechanism of Action : The proposed mechanism involves the inhibition of key signaling pathways associated with cancer cell growth and survival, notably the MAPK/ERK pathway .

Case Studies

• In Vivo Anti-Inflammatory Activity :
  In a study assessing anti-inflammatory properties, compounds derived from benzenesulfonamides were tested in carrageenan-induced rat paw edema models. The results indicated significant inhibition of edema, suggesting that these compounds may also possess anti-inflammatory capabilities alongside their antimicrobial and anticancer activities .
• Toxicological Assessment :
  Toxicological evaluations have been conducted to assess the safety profile of 4-(cyclopropylmethoxy)benzenesulfonamide. In acute toxicity studies involving mouse models, no significant adverse effects were observed at therapeutic doses, indicating a favorable safety profile for potential therapeutic applications .